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Compound of Interest
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Cat. No.: B15609246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The carrageenan-induced rat paw edema assay is a classical and widely utilized in vivo model

for the evaluation of acute inflammation and the screening of potential anti-inflammatory

agents. Carrageenan, a sulfated polysaccharide, induces a biphasic inflammatory response

when injected into the sub-plantar tissue of the rat hind paw. The initial phase (0-1 hour) is

characterized by the release of histamine, serotonin, and bradykinin, while the later phase (1-6

hours) is associated with the production of prostaglandins and leukotrienes, mediated by

cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, respectively. This later phase is

also characterized by neutrophil infiltration.

RWJ 63556 is identified as a dual inhibitor of COX-2 and 5-lipoxygenase, suggesting its

potential as a potent anti-inflammatory agent by targeting the key enzymatic pathways

responsible for the production of inflammatory mediators. These application notes provide a

detailed protocol for the administration and evaluation of RWJ 63556 in the carrageenan-

induced rat paw edema assay.

Experimental Protocols
Materials and Reagents

Male Wistar rats (150-200 g)
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RWJ 63556

Carrageenan (lambda, Type IV)

Vehicle for RWJ 63556 (e.g., 0.5% carboxymethyl cellulose)

Indomethacin (positive control)

Saline solution (0.9% NaCl)

Plethysmometer

Syringes and needles (27-gauge)

Experimental Procedure
Animal Acclimatization: Acclimatize rats to the laboratory environment for at least one week

prior to the experiment, with free access to food and water.

Grouping of Animals: Divide the animals into the following groups (n=6 per group):

Group I (Control): Vehicle administration + Carrageenan

Group II (Positive Control): Indomethacin (10 mg/kg, p.o.) + Carrageenan

Group III-V (Test Groups): RWJ 63556 (e.g., 10, 30, 100 mg/kg, p.o.) + Carrageenan

Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each

rat using a plethysmometer before any treatment.

Drug Administration: Administer RWJ 63556, indomethacin, or the vehicle orally (p.o.) one

hour before the induction of inflammation.

Induction of Paw Edema: One hour after drug administration, inject 0.1 mL of a 1%

carrageenan suspension in saline into the sub-plantar surface of the right hind paw of each

rat.[1]

Paw Volume Measurement Post-Carrageenan: Measure the paw volume at 1, 2, 3, 4, and 5

hours after the carrageenan injection using the plethysmometer.[2][1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15609246?utm_src=pdf-body
https://www.benchchem.com/product/b15609246?utm_src=pdf-body
https://www.benchchem.com/product/b15609246?utm_src=pdf-body
https://www.benchchem.com/product/b15609246?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26639722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4450555/
https://pubmed.ncbi.nlm.nih.gov/26639722/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation of Paw Edema and Percentage Inhibition:

Calculate the increase in paw volume (edema) for each animal at each time point: Edema

(mL) = Paw volume at time 't' - Baseline paw volume.

Calculate the percentage inhibition of edema for the treated groups compared to the

control group using the following formula: % Inhibition = [(Edema_control -

Edema_treated) / Edema_control] x 100

Data Presentation
The following table represents hypothetical data for the effect of RWJ 63556 on carrageenan-

induced paw edema in rats.

Treatment Group Dose (mg/kg)
Mean Paw Edema
(mL) at 3 hours (±
SEM)

Percentage
Inhibition (%)

Control (Vehicle) - 0.85 ± 0.05 -

Indomethacin 10 0.34 ± 0.03 60.0

RWJ 63556 10 0.68 ± 0.04 20.0

RWJ 63556 30 0.47 ± 0.04 44.7

RWJ 63556 100 0.29 ± 0.03 65.9

Visualizations
Signaling Pathway of Inflammation and Inhibition by
RWJ 63556
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Caption: Inhibition of Inflammatory Pathways by RWJ 63556.

Experimental Workflow for Rat Paw Edema Assay
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Caption: Workflow of the Carrageenan-Induced Rat Paw Edema Assay.

Discussion
The carrageenan-induced paw edema model is a robust and reproducible method for

assessing the efficacy of novel anti-inflammatory compounds. The biphasic nature of the

inflammatory response allows for the dissection of different inflammatory pathways. RWJ
63556, as a dual COX-2/5-LOX inhibitor, is expected to demonstrate significant anti-

inflammatory activity in this model, particularly in the later phase of inflammation which is

dependent on prostaglandins and leukotrienes. The provided protocol offers a standardized
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framework for evaluating the dose-dependent effects of RWJ 63556. For a comprehensive

evaluation, further studies could include histological analysis of the inflamed paw tissue to

assess cellular infiltration and cytokine profiling to measure the levels of key inflammatory

mediators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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